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Compound of Interest

Compound Name: cis-3-Hexenyl lactate

Cat. No.: B1587963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and potential biological relevance of cis-3-Hexenyl lactate. The information is tailored for

researchers, scientists, and professionals involved in drug development and related fields.

Commercial Availability and Suppliers
cis-3-Hexenyl lactate is commercially available from a variety of suppliers, primarily catering

to the flavor, fragrance, and chemical research industries. The compound is valued for its

green, fruity, and creamy aroma profile. For research and development purposes, it is crucial to

consider the purity, quantity, and available technical documentation when selecting a supplier.

Below is a summary of notable suppliers and their typical product specifications.
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Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich (Merck)
≥97% (natural), ≥98%

(synthetic)
1 g, 100 g, 500 g, 1 kg

Offers both natural

and synthetic grades.

Provides basic

physical and chemical

properties.

Vigon International Varies
1 kg, 5 kg, 10 kg, 50

kg

Provides FEMA

number and other

regulatory information.

Safety data sheets are

available.

Sinofi Ingredients
Food Grade (FCC,

GC Content ≥98.0%)
Bulk quantities

A bulk manufacturer

and supplier based in

China.[1]

Chemical Bull
Premium-grade for

flavor and fragrance
Bulk volumes

Offers global

distribution and

supporting

documents.[2]

HERBOCHEM

INDUSTRIES
98%

As per buyer

requirement (Min. 100

kg)

Manufacturer,

exporter, and supplier

based in India.[3]

ODOWELL ≥98% Inquire for details

Manufacturer and

supplier in China.

Provides some

chemical properties.

[4]

Santa Cruz

Biotechnology
For research use only Inquire for details

Provides basic

molecular information.

[5]

Pricing Information:
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Pricing for cis-3-Hexenyl lactate can vary significantly based on the supplier, grade (natural

vs. synthetic), purity, and order volume. As of late 2025, indicative pricing from some suppliers

is as follows:

Supplier Quantity Price (USD)

Vigon International 1 kg $1,001.00

Vigon International 5 kg $876.00/kg

Vigon International 10 kg $856.00/kg

Vigon International 50 kg $850.00/kg

Sigma-Aldrich (Natural) 100 g $176.00

Sigma-Aldrich (Natural) 500 g $682.00

Sigma-Aldrich (Natural) 1 kg $1,240.00

Note: Prices are subject to change and should be confirmed with the supplier.

Physicochemical and Regulatory Data
Property Value Reference

CAS Number 61931-81-5 [5][6]

FEMA Number 3690 [6]

Molecular Formula C₉H₁₆O₃ [5]

Molecular Weight 172.22 g/mol [5]

Boiling Point 71 °C at 0.7 mm Hg [4]

Density ~0.982 g/mL at 25 °C [4]

Refractive Index ~1.446 at 20 °C [4]

Regulatory Status
Generally Recognized as Safe

(GRAS) by FEMA
[1]
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Experimental Protocols
While the industrial production of cis-3-Hexenyl lactate is often a proprietary process, a

common and efficient method for its synthesis, particularly for research applications, is through

lipase-catalyzed esterification. This chemoenzymatic approach offers high selectivity and

milder reaction conditions compared to traditional chemical synthesis.

Lipase-Catalyzed Synthesis of cis-3-Hexenyl lactate
This protocol is a representative method based on published procedures for lipase-catalyzed

esterification of alcohols.

Materials:

cis-3-Hexenol (≥98%)

Lactic acid (≥85%)

Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B)

Anhydrous organic solvent (e.g., n-hexane or toluene)

Molecular sieves (3Å, activated)

Sodium bicarbonate (5% w/v aqueous solution)

Anhydrous sodium sulfate

Rotary evaporator

Magnetic stirrer with heating plate

Reaction vessel with a condenser

Procedure:

Reactant Preparation: In a clean, dry reaction vessel, dissolve equimolar amounts of cis-3-

Hexenol and lactic acid in the chosen anhydrous organic solvent (e.g., a 0.5 M solution).
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Water Removal: Add activated molecular sieves (approximately 10% of the total reaction

volume by weight) to the mixture to remove any residual water and the water produced

during the esterification, which can inhibit the enzyme and shift the equilibrium towards the

reactants.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme

loading is 1-5% (w/w) of the total substrate weight.

Reaction: Stir the mixture at a constant temperature, typically between 40-60°C. The reaction

progress can be monitored by taking small aliquots over time and analyzing them by gas

chromatography (GC).

Reaction Quenching and Enzyme Recovery: Once the reaction has reached the desired

conversion, stop the stirring and filter the reaction mixture to recover the immobilized lipase.

The enzyme can often be washed with fresh solvent and reused.

Work-up: Transfer the filtrate to a separatory funnel. Wash the organic phase sequentially

with a 5% sodium bicarbonate solution to remove unreacted lactic acid, followed by distilled

water until the aqueous layer is neutral.

Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude cis-3-Hexenyl lactate can be further purified by vacuum distillation or

column chromatography on silica gel to achieve high purity.

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a standard method for the analysis of volatile compounds like cis-3-Hexenyl lactate,

allowing for both qualitative and quantitative assessment.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Typical GC Conditions:
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Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, or

equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase at 5-10°C/min to 250°C.

Final hold: 5-10 minutes at 250°C.

Injection Mode: Split or splitless, depending on the sample concentration.

Typical MS Conditions:

Ion Source Temperature: 230°C.

Ionization Energy: 70 eV.

Mass Range: m/z 40-400.

Scan Mode: Full scan.

Data Analysis:

Identification of cis-3-Hexenyl lactate is achieved by comparing the retention time and the

mass spectrum of the analyte with that of a known standard or by matching the mass

spectrum with a library database (e.g., NIST).

Potential Biological Relevance and Signaling
Pathways
While cis-3-Hexenyl lactate is primarily used in the flavor and fragrance industry, there is a

growing interest in the biological activities of lactate and its derivatives. One supplier has noted
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"promising therapeutic attributes with regards to the treatment of neurodegenerative conditions"

for cis-3-Hexenyl lactate, although peer-reviewed scientific literature to substantiate this

specific claim is currently lacking.

However, a substantial body of research highlights the emerging role of lactate as a signaling

molecule in the central nervous system (CNS), with significant implications for neuroprotection.

Lactate is no longer considered merely a metabolic waste product but is now recognized as an

important energy substrate for neurons and a key player in astrocyte-neuron communication.

Lactate-Mediated Neuroprotective Signaling Pathway
Recent studies have elucidated a signaling cascade through which lactate can protect neurons

from excitotoxicity, a common mechanism of neuronal damage in neurodegenerative diseases

and ischemic events. This pathway involves the generation of ATP from lactate, which then

acts as an extracellular signaling molecule.
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Figure 1. A simplified diagram of a lactate-mediated neuroprotective signaling pathway.

Pathway Description:

Uptake: Extracellular lactate is transported into neurons via monocarboxylate transporters

(MCTs).
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Metabolism: Inside the neuron, lactate is converted to pyruvate by lactate dehydrogenase

(LDH). Pyruvate then enters the mitochondria and is utilized in the tricarboxylic acid (TCA)

cycle and oxidative phosphorylation to generate ATP.

ATP Release: The increased intracellular ATP is released into the extracellular space through

pannexin channels.

Purinergic Signaling: Extracellular ATP acts as a signaling molecule by activating P2Y

purinergic receptors on the neuronal surface.

Downstream Cascade: Activation of P2Y receptors triggers downstream signaling cascades,

including the PI3K/Akt pathway.

Neuroprotection: This signaling cascade leads to the opening of ATP-sensitive potassium

(KATP) channels, resulting in neuronal hyperpolarization. This hyperpolarization makes the

neuron less excitable and therefore more resistant to excitotoxic insults, ultimately leading to

neuroprotection.

The potential relevance of cis-3-Hexenyl lactate to this pathway lies in its potential to be

hydrolyzed in vivo to release lactate and cis-3-hexenol. The lipophilic nature of the ester may

facilitate its transport across the blood-brain barrier, potentially acting as a pro-drug for lactate

delivery to the CNS. However, this is a hypothesis that requires experimental validation. The

biological effects of the cis-3-hexenol moiety would also need to be investigated.

Conclusion
cis-3-Hexenyl lactate is a readily available fine chemical with well-established applications in

the flavor and fragrance industries. For researchers in drug development, its potential as a

lactate pro-drug for CNS applications presents an intriguing, albeit underexplored, avenue of

investigation. The provided technical information and experimental protocols offer a starting

point for further research into the synthesis, analysis, and potential therapeutic applications of

this compound. Future studies are needed to elucidate the specific biological activities of cis-3-
Hexenyl lactate and to validate its potential role in neuroprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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